(4-{[2-(2-methylphenyl)-1H-benzimidazol-5-yl]oxy}phenyl)amine

• IUPAC Name: 4-[[2-(2-methylphenyl)-3H-benzimidazol-5-yl]oxy]aniline
• InChI: InChI=1S/C20H17N3O/c1-13-4-2-3-5-17(13)20-22-18-11-10-16(12-19(18)23-20)24-15-8-6-14(21)7-9-15/h2-12H,21H2,1H3,(H,22,23)
• InChI Key: XDSRPHDHYKUDAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=C(N2)C=C(C=C3)OC4=CC=C(C=C4)N
• Molecular Formula: C20H17N3O
• Molecular Weight: 315.4 g/mol

Description

(4-{[2-(2-methylphenyl)-1H-benzimidazol-5-yl]oxy}phenyl)amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a benzimidazole derivative that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

Bipolar molecules, including those related to benzimidazole derivatives, have shown promise in the development of highly efficient single-layer organic light-emitting diodes (OLEDs). These molecules, such as tris(3′-(1-phenyl-1H-benzimidazol-2-yl)biphenyl-4-yl)amine (TBBI) and its methyl-substituted variant, exhibit excellent thermal stability, good solubility in common solvents, and improved performance in phosphorescent OLEDs due to optimal charge localization of the highest occupied and lowest unoccupied molecular orbitals (Ge et al., 2008).

Anticancer and Antimicrobial Activities

Certain benzimidazole derivatives have been synthesized and evaluated for their potential anticancer and antimicrobial properties. These include palladium(II) and platinum(II) complexes with benzimidazole ligands, which were studied for their structures and biological activities. These complexes have shown activity against various cancer cell lines, comparable to cis-platin, and exhibited antibacterial activity (Ghani & Mansour, 2011).

Novel Heterocyclic Compounds

Research into benzimidazole derivatives has also led to the synthesis of novel heterocyclic compounds with potential biological activities. This includes azetidine-2-one derivatives of 1H-benzimidazole, which displayed significant antibacterial and cytotoxic properties in vitro (Noolvi et al., 2014).

Material Science and Polymer Chemistry

In material science and polymer chemistry, benzimidazole derivatives have been incorporated into poly(benzimidazole imide)s, leading to improvements in water absorption and optical transparency. This innovation addresses the issue of high water absorption in traditional poly(benzimidazole imide)s while retaining their superior heat resistance (Qian et al., 2021).